Cas no 708280-43-7 (4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid)
4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid
- Benzoic acid, 4-[[3-(5-ethyl-2-furanyl)-1-oxopropyl]amino]-
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- Inchi: 1S/C16H17NO4/c1-2-13-7-8-14(21-13)9-10-15(18)17-12-5-3-11(4-6-12)16(19)20/h3-8H,2,9-10H2,1H3,(H,17,18)(H,19,20)
- InChI Key: PQHOGMSCPSKDKP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(NC(=O)CCC2=CC=C(CC)O2)C=C1
Experimental Properties
- Density: 1.260±0.06 g/cm3(Predicted)
- Boiling Point: 531.4±50.0 °C(Predicted)
- pka: 4.31±0.10(Predicted)
4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1711-0319-2μmol |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-5μmol |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-10μmol |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-20μmol |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-1mg |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-2mg |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-3mg |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-4mg |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-5mg |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1711-0319-10mg |
4-[3-(5-ethylfuran-2-yl)propanamido]benzoic acid |
708280-43-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid
4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid (CAS No. 708280-43-7): A Comprehensive Overview of Its Properties and Applications
In the realm of organic chemistry and pharmaceutical research, 4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid (CAS No. 708280-43-7) has emerged as a compound of significant interest. This molecule, characterized by its unique furan and benzoic acid moieties, has garnered attention for its potential applications in drug discovery and material science. Its CAS number 708280-43-7 serves as a critical identifier for researchers and industry professionals seeking to explore its properties further.
The chemical structure of 4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid combines a furan ring with a propanamide linker and a benzoic acid group, making it a versatile building block for synthetic chemistry. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of anti-inflammatory and antioxidant applications. This aligns with the growing demand for natural product-inspired therapeutics, a trend driven by consumer preferences for sustainable and eco-friendly solutions.
One of the most frequently asked questions about CAS 708280-43-7 revolves around its synthesis and purification methods. Researchers have developed optimized protocols to ensure high yields and purity, which are essential for its use in pharmaceutical intermediates. The compound’s solubility and stability under various conditions have also been extensively studied, making it a reliable candidate for further chemical modifications.
In the context of drug discovery, 4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid has shown promise as a scaffold for designing small-molecule inhibitors. Its furan-derived structure is particularly appealing due to the bioisosteric potential of furan rings in medicinal chemistry. This has led to increased interest in its structure-activity relationships (SAR), a topic often searched by students and professionals alike.
Another area of interest is the compound’s potential role in material science. The benzoic acid component of CAS 708280-43-7 lends itself to applications in polymeric materials and coating technologies. With the rise of green chemistry, researchers are exploring how this compound can contribute to the development of biodegradable materials, a hot topic in sustainability discussions.
From a commercial perspective, the availability of 4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid in high purity grades has made it a sought-after reagent for contract research organizations (CROs) and academic labs. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, which are critical for ensuring reproducible results in research settings.
In summary, 4-3-(5-ethylfuran-2-yl)propanamidobenzoic acid (CAS No. 708280-43-7) represents a fascinating intersection of organic synthesis, pharmaceutical research, and material science. Its multifunctional structure and diverse applications make it a valuable subject for ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of innovative solutions across multiple industries.
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